3-isocyanoprop-1-ene
Overview
Description
3-isocyanoprop-1-ene, also known as isocyanopropene, is a cyclic organic compound with a chemical formula of C3H4N. It is a colorless, flammable gas at room temperature and has a pungent odor. Isocyanopropene is used as a solvent in various industrial processes and is also a key intermediate in the production of polyurethane and other polymers. It is also used as a reagent in the synthesis of various compounds, including pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
Isocyanopropene is used in a variety of scientific research applications. It has been used in studies of the structure and reactivity of organic molecules, as well as in the synthesis of various polymers and polyurethane. It is also used as a reagent in the synthesis of various compounds, including pharmaceuticals, dyes, and other organic compounds.
Mechanism of Action
The mechanism of action of 3-isocyanoprop-1-eneene is complex and not fully understood. It is believed that the molecule reacts with other molecules, such as water and oxygen, to form polyurethane and other polymers. The reaction of 3-isocyanoprop-1-eneene with water produces a polyurethane film which can be used as a protective coating for various materials.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-isocyanoprop-1-eneene are not well understood. It is believed to be non-toxic and non-irritating, but further research is needed to confirm this. Inhalation of 3-isocyanoprop-1-eneene can cause irritation of the respiratory tract, and prolonged exposure can lead to more serious health effects.
Advantages and Limitations for Lab Experiments
Isocyanopropene has several advantages for use in laboratory experiments. It is a relatively non-toxic and non-irritating compound, making it relatively safe to handle. It is also relatively inexpensive and easy to obtain. However, it is a flammable gas and must be handled with care. Additionally, it is a reactive compound and can react with other compounds, making it difficult to control the reaction conditions.
Future Directions
There are several potential future directions for research on 3-isocyanoprop-1-eneene. These include further research into its biochemical and physiological effects, as well as research into its potential uses in the production of polymers and other compounds. Additionally, research into its potential toxicity and other safety concerns should be conducted. Finally, further research into its potential applications in the production of pharmaceuticals, dyes, and other organic compounds should be conducted.
Synthesis Methods
Isocyanopropene can be synthesized in a variety of ways, including the reaction of propylene with hydrogen cyanide, the reaction of propylene and ammonia, and the reaction of isocyanic acid and propylene. The most common synthesis method involves the reaction of isocyanic acid and propylene. In this method, the isocyanic acid is heated to a temperature of about 180 °C and then reacted with propylene to form 3-isocyanoprop-1-eneene.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-isocyanoprop-1-ene can be achieved through a two-step process involving the reaction of allyl alcohol with phosgene followed by reaction with ammonia.", "Starting Materials": [ "Allyl alcohol", "Phosgene", "Ammonia" ], "Reaction": [ "Step 1: Allyl alcohol is reacted with phosgene in the presence of a base catalyst such as triethylamine to form allyl chloroformate.", "Step 2: The resulting allyl chloroformate is then reacted with ammonia to form 3-isocyanoprop-1-ene." ] } | |
CAS RN |
2835-21-4 |
Product Name |
3-isocyanoprop-1-ene |
Molecular Formula |
C4H5N |
Molecular Weight |
67.1 |
Purity |
95 |
Origin of Product |
United States |
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